(2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-fluorophenyl)methanone

• IUPAC Name: [2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-fluorophenyl)methanone
• InChI: InChI=1S/C17H14ClFN2OS/c18-14-7-3-1-5-12(14)11-23-17-20-9-10-21(17)16(22)13-6-2-4-8-15(13)19/h1-8H,9-11H2
• InChI Key: QUJGTZFBTNQQSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=CC=C2Cl)C(=O)C3=CC=CC=C3F
• Molecular Formula: C17H14ClFN2OS
• Molecular Weight: 348.8 g/mol

Description

(2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-fluorophenyl)methanone, also known as CFI-400945, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It belongs to the class of compounds known as imidazolylphenylmethanones, which have shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Spectral Characterization

One study detailed the synthesis and spectral characterization of novel compounds, including their density functional theory (DFT) calculations and molecular docking studies to understand their antibacterial activity. The researchers synthesized compounds and characterized them using UV, IR, 1H and 13C NMR, and high-resolution mass spectrometry. DFT calculations helped in investigating the equilibrium geometry, various bonding features, and harmonic vibrational wave numbers of the titled compound. The molecular docking study was carried out to aid in understanding the antibacterial activity of the compound (Shahana & Yardily, 2020).

Crystal Structure Analysis

Another research focused on the crystal structure of a substituted thiophene compound, highlighting thiophene's importance in material science and pharmaceuticals. The study reported on the synthesis, crystal structure, and the wide spectrum of biological activities exhibited by substituted thiophenes, which include antibacterial, antifungal, antioxidant, antivirus, antianxiety, antiprotozoal, insecticidal, antiproliferative, and herbicide activities (Nagaraju et al., 2018).

Facile Synthesis of Derivatives

Research on the facile and convenient synthesis of new derivatives incorporating a thieno[2,3-b]-thiophene moiety via versatile, readily accessible intermediates was also identified. This work showcases the methods for creating compounds with potential applications in various fields, including pharmaceuticals and materials science (Mabkhot, Kheder, & Al-Majid, 2010).

Antioxidant Activity Studies

Another study involved the synthesis and antioxidant activity of new thiazole analogues possessing urea, thiourea, and selenourea functionality. The research highlighted the nucleophilic addition reaction for synthesizing these derivatives and their in vitro antioxidant activity, contributing to the development of new antioxidant agents (Reddy et al., 2015).